Cas no 163169-29-7 ((S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine)

• Product Name: (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine
• CAS No: 163169-29-7
• MF: C₂₈H₂₈FeNOP
• MW: 481.346789360046
• MDL: MFCD15144869
• CID: 2090523
• PubChem ID: 329763485
• Update Time: 2026-04-28

(S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Diphenylphosphino)-2-[(S)-4-isopropyloxazolin-2-yl]ferrocene
• (S,S)-[2-(4′-Isopropyloxazolin-2′yl)ferrocenyl]diphenylphosphine
• (S,S)-[2-(4'-ISOPROPYLOXAZOLIN-2'YL)- FERROCENYL]-DIPHENYLPHOSPHIN
• (S,S)-[2-(4-Isopropyloxazolin-2yl)ferrocenyl]diphenylphosphine
• (S,S)-ip-FOXAP
• rac-[2-(4-isopropyl-2-oxazoline-2-yl)ferrocenyl]diphenylphosphine
• (S)[(Sp)-2-(Diphenylphosphino)ferrocenyl]-4-isopropyloxazoline
• (2S)- 1-[(4S)-4,5-dihydro-4-(1-Methylethyl)-2-oxazolyl]-2-(diphenylphosphino)-Ferrocene
• (|S|)-1-(Diphenylphosphino)-2-[(|S|)-4-isopropyloxazolin-2-yl]ferrocene
• (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine

• MDL： MFCD15144869
• Inchi： InChI=1S/C23H23NOP.C5H5.Fe/c1-17(2)21-16-25-23(24-21)20-14-9-15-22(20)26(18-10-5-3-6-11-18)19-12-7-4-8-13-19;1-2-4-5-3-1;/h3-15,17,21H,16H2,1-2H3;1-5H;/t21-;;/m1../s1
• InChI Key： FELCHLOAEMNOQM-GHVWMZMZSA-N
• SMILES： CC(C)[C@H]1COC(=C2C=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)[N]1.C1=CC=C[CH]1.[Fe]

Computed Properties

• Exact Mass: 473.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 157.0 to 162.0 deg-C
• PSA: 35.18000
• LogP: 4.55980
• Sensitiveness: Air Sensitive
• Optical Activity: [α]20/D 366°, c = 0.1 in chloroform

(S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine

Comprehensive Overview of (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine (CAS No. 163169-29-7)

The compound (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine (CAS No. 163169-29-7) is a highly specialized chiral ligand widely utilized in asymmetric catalysis and organic synthesis. Its unique structural features, combining a ferrocene backbone with a diphenylphosphine group and an isopropyl-substituted oxazoline moiety, make it a versatile tool for chemists seeking enantioselective transformations. This ligand has gained significant attention in recent years due to its efficiency in facilitating C-C bond-forming reactions, hydrogenations, and other stereocontrolled processes.

In the context of modern synthetic chemistry, researchers frequently search for terms like "chiral ligands for asymmetric synthesis", "ferrocene-based catalysts", and "oxazoline-phosphine hybrid ligands". The growing demand for enantiopure pharmaceuticals and agrochemicals has further increased interest in compounds like (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine, as it offers excellent stereocontrol in various catalytic systems. Its air-stable nature and modular design also make it attractive for industrial applications where robustness and reproducibility are crucial.

The mechanism of action for this ligand involves its ability to coordinate with transition metals such as palladium, rhodium, and iridium, forming highly active catalytic species. The oxazoline moiety provides a rigid chiral environment, while the diphenylphosphine group ensures strong metal binding. This dual functionality allows for precise control over the spatial arrangement of substrates during catalytic cycles, leading to high enantiomeric excesses in products. Recent studies have demonstrated its exceptional performance in asymmetric allylic alkylations and Heck-type coupling reactions.

From a synthetic chemistry perspective, questions often arise about the "preparation of chiral ferrocenylphosphines" and "optimization of enantioselectivity using bidentate ligands". The synthesis of (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine typically begins with functionalization of ferrocene, followed by sequential introduction of the phosphine and oxazoline groups. The isopropyl substituent on the oxazoline ring plays a critical role in defining the ligand's steric profile, influencing both reactivity and selectivity in catalytic applications.

In the pharmaceutical industry, where regulatory requirements demand high purity materials, this compound has shown particular promise. Its application in the synthesis of chiral drug intermediates has been extensively documented, with search trends indicating growing interest in "asymmetric catalysis for API manufacturing" and "green chemistry approaches to chiral synthesis". The ligand's stability under various reaction conditions makes it suitable for scale-up processes, addressing one of the key challenges in transition metal-catalyzed asymmetric transformations.

Recent advancements in computational chemistry have enabled better understanding of this ligand's behavior at the molecular level. Density functional theory (DFT) studies have provided insights into the "origin of enantioselectivity in ferrocene-based systems", a topic frequently searched by computational and synthetic chemists alike. These theoretical investigations complement experimental observations, helping to rationalize the excellent performance of (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine in various reaction types.

The environmental profile of this compound has also come under scrutiny, with researchers examining "sustainable alternatives to traditional chiral ligands". While (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine demonstrates good stability and recyclability in many systems, ongoing work focuses on developing even more efficient variants with reduced metal leaching and improved atom economy. These developments align with the broader goals of green chemistry and sustainable pharmaceutical manufacturing.

In academic settings, this compound serves as an excellent teaching tool for demonstrating principles of "asymmetric induction" and "transition metal catalysis". Its well-defined structure and predictable behavior make it ideal for educational experiments in advanced organic chemistry courses. The growing body of literature citing this ligand reflects its importance as a reference compound in chiral catalysis research.

Looking forward, the applications of (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine are expected to expand into emerging areas such as "photoredox catalysis" and "electrochemical synthesis". These cutting-edge fields represent current hotspots in chemical research, as evidenced by increasing search volumes for these terms. The ligand's redox-active ferrocene core and tunable electronic properties position it well for adaptation to these novel catalytic paradigms.

For researchers working with this compound, proper handling and storage are essential to maintain its catalytic activity. While not classified as hazardous, best practices recommend storing (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine under inert atmosphere to preserve its phosphine functionality. The compound's stability to air and moisture represents a significant advantage over more sensitive phosphine ligands, contributing to its popularity in both academic and industrial laboratories.

The commercial availability of this ligand has improved significantly in recent years, responding to growing demand from the synthetic chemistry community. Suppliers now offer various grades of (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine, from research quantities to bulk amounts suitable for process chemistry. This accessibility has facilitated its adoption across diverse applications, from small-scale exploratory studies to production-scale asymmetric syntheses.

In conclusion, (S,S)-2-(4-Isopropyl-2-oxazolinyl)ferrocenyldiphenylphosphine (CAS No. 163169-29-7) represents a cornerstone in modern asymmetric catalysis. Its unique structural features, combined with excellent catalytic performance and relative stability, ensure its continued relevance in academic research and industrial applications. As synthetic chemistry evolves toward more sustainable and efficient methodologies, this ligand is poised to play an even greater role in enabling the production of enantiopure compounds across multiple sectors.